Cas no 1313044-94-8 ((1-propyl-1H-pyrazol-3-yl)boronic acid)

• Product Name: (1-propyl-1H-pyrazol-3-yl)boronic acid
• CAS No: 1313044-94-8
• MF: C₆H₁₁BN₂O₂
• MW: 153.974741220474
• CID: 5763245
• PubChem ID: 130121739
• Update Time: 2025-06-08

(1-propyl-1H-pyrazol-3-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• Boronic acid, B-(1-propyl-1H-pyrazol-3-yl)-
• (1-propyl-1H-pyrazol-3-yl)boronic acid

• Inchi： 1S/C6H11BN2O2/c1-2-4-9-5-3-6(8-9)7(10)11/h3,5,10-11H,2,4H2,1H3
• InChI Key： UZEZXSGOWUDKBH-UHFFFAOYSA-N
• SMILES： B(C1C=CN(CCC)N=1)(O)O

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Boiling Point: 329.8±34.0 °C(Predicted)
• pka: 8.68±0.53(Predicted)

Additional information on (1-propyl-1H-pyrazol-3-yl)boronic acid

Recent Advances in the Application of (1-propyl-1H-pyrazol-3-yl)boronic acid (CAS: 1313044-94-8) in Chemical Biology and Pharmaceutical Research

The boronic acid derivative (1-propyl-1H-pyrazol-3-yl)boronic acid (CAS: 1313044-94-8) has emerged as a pivotal compound in chemical biology and pharmaceutical research due to its unique structural properties and versatile reactivity. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules and as a ligand in medicinal chemistry applications. This research brief aims to summarize the latest findings and applications of this compound, providing insights into its role in drug discovery and development.

One of the most significant applications of (1-propyl-1H-pyrazol-3-yl)boronic acid is in the field of Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic chemistry. Recent publications have demonstrated its efficacy in forming carbon-carbon bonds, enabling the construction of complex molecular architectures. For instance, a 2023 study published in the Journal of Medicinal Chemistry utilized this boronic acid derivative to synthesize a series of novel kinase inhibitors, showcasing its utility in targeted drug design.

Beyond its synthetic applications, (1-propyl-1H-pyrazol-3-yl)boronic acid has also been investigated for its potential in bioorthogonal chemistry. Researchers have exploited its ability to form stable complexes with diols and other biomolecules, facilitating the development of new diagnostic tools and therapeutic agents. A recent study in Chemical Science reported the use of this compound in the design of fluorescent probes for detecting reactive oxygen species in cellular environments, underscoring its importance in chemical biology.

In the pharmaceutical sector, (1-propyl-1H-pyrazol-3-yl)boronic acid has garnered attention for its role in the development of proteasome inhibitors. A 2022 paper in Bioorganic & Medicinal Chemistry Letters detailed its incorporation into a new class of boron-based therapeutics, which exhibited promising activity against multiple myeloma in preclinical models. This highlights the compound's potential as a scaffold for next-generation anticancer drugs.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of boronic acid-containing compounds. Recent research has focused on improving the solubility and bioavailability of (1-propyl-1H-pyrazol-3-yl)boronic acid derivatives through structural modifications. A 2023 study in the European Journal of Medicinal Chemistry explored the use of prodrug strategies to enhance the delivery of these compounds, offering new avenues for clinical translation.

In conclusion, (1-propyl-1H-pyrazol-3-yl)boronic acid (CAS: 1313044-94-8) continues to be a valuable tool in chemical biology and pharmaceutical research. Its diverse applications in synthesis, diagnostics, and therapeutics underscore its importance in the field. Future studies are expected to further elucidate its mechanisms of action and expand its utility in drug discovery, paving the way for innovative treatments and technologies.